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Compound of Interest

Compound Name: 5,10-Dideazafolic acid

Cat. No.: B1664631 Get Quote

Technical Support Center: 5,10-Dideazafolic Acid
(DDATHF/Lometrexol)
This technical support center provides guidance on the stability of 5,10-Dideazafolic acid
(DDATHF), also known as Lometrexol, under various experimental conditions. Researchers,

scientists, and drug development professionals can use this information to design robust

experiments and troubleshoot potential stability-related issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid 5,10-Dideazafolic acid?

A1: Solid 5,10-Dideazafolic acid is relatively stable and should be stored at -20°C for long-

term use, with a shelf life of up to three years. For shorter periods, storage at 4°C for up to two

years is also acceptable.[1] It is crucial to keep the compound in a tightly sealed container,

away from moisture.[2]

Q2: How stable are solutions of 5,10-Dideazafolic acid?

A2: Solutions of 5,10-Dideazafolic acid are known to be unstable.[3][4] It is strongly

recommended to prepare solutions fresh on the day of use.[3] Aqueous solutions should not be

stored for more than one day.[5] If stock solutions in organic solvents like DMSO are prepared,

they should be stored at -80°C for up to six months or at -20°C for up to one month.[2] To
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minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot stock

solutions into smaller, single-use volumes.[2]

Q3: What solvents are recommended for dissolving 5,10-Dideazafolic acid?

A3: 5,10-Dideazafolic acid is soluble in organic solvents such as DMSO (up to 100 mg/mL

with the aid of ultrasound) and dimethyl formamide (DMF).[1][5] It is sparingly soluble in

aqueous buffers.[5] To prepare an aqueous solution, it is recommended to first dissolve the

compound in a minimal amount of DMSO and then dilute it with the desired aqueous buffer.[5]

For in vivo studies, a common vehicle is a solution of 5% DMSO, 40% PEG300, 5% Tween 80,

and 50% saline.[6]

Q4: Are there known degradation pathways for 5,10-Dideazafolic acid?

A4: While specific degradation pathways for 5,10-Dideazafolic acid are not well-documented

in publicly available literature, similar antifolate compounds, such as Pemetrexed, are known to

degrade via oxidation and hydrolysis.[7] Therefore, it is prudent to protect DDATHF solutions

from excessive heat, light, and extreme pH conditions.

Q5: How does pH affect the stability of 5,10-Dideazafolic acid?

A5: Although specific pH-stability profiles for DDATHF are not readily available, the stability of

many pharmaceutical compounds is pH-dependent. For another antifolate, N10-propargyl-5,8-

dideazafolic acid (CB3717), poor solubility under acidic conditions has been noted, which can

lead to precipitation.[8] It is crucial to determine the optimal pH range for your specific

experimental setup to ensure the compound remains soluble and stable.

Troubleshooting Guides
This section addresses common issues researchers may encounter related to the stability of

5,10-Dideazafolic acid.

Issue 1: Inconsistent or Lower-Than-Expected
Experimental Results
Possible Cause: Degradation of 5,10-Dideazafolic acid in solution.
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Troubleshooting Steps:

Prepare Fresh Solutions: Always prepare solutions of DDATHF immediately before use. Do

not use solutions that have been stored for extended periods, especially at room

temperature.

Proper Storage of Stock Solutions: If using a stock solution in an organic solvent, ensure it

has been stored correctly at -80°C or -20°C in tightly sealed, single-use aliquots.

pH of the Medium: Verify the pH of your experimental buffer. Extreme pH values may

accelerate degradation. If possible, conduct preliminary experiments to determine a pH

range where DDATHF is most stable for the duration of your assay.

Light Exposure: Protect solutions from direct light, as phot-degradation is a common

pathway for related compounds. Use amber vials or cover containers with aluminum foil.

Issue 2: Precipitation of the Compound in Aqueous
Solutions
Possible Cause: Poor solubility of 5,10-Dideazafolic acid in aqueous buffers.

Troubleshooting Steps:

Use of a Co-solvent: Dissolve the compound in a minimal amount of a compatible organic

solvent like DMSO before adding the aqueous buffer.

Adjusting pH: The solubility of ionizable compounds is often pH-dependent. Experiment with

slight adjustments to the buffer pH to improve solubility. Be mindful that this may also impact

stability.

Sonication and Warming: Gentle warming and sonication can aid in the dissolution of the

compound. However, prolonged exposure to high temperatures should be avoided to prevent

thermal degradation.

Concentration: Do not exceed the known solubility limit of DDATHF in your chosen solvent

system.
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Data Summary
While specific quantitative data on the stability of 5,10-Dideazafolic acid under various stress

conditions is limited, the following table summarizes the recommended storage conditions

based on available product information.

Condition Matrix Temperature Duration
Recommendati
on

Solid Powder -20°C 3 years

Recommended

for long-term

storage.[1]

Powder 4°C 2 years

Suitable for

shorter-term

storage.[1]

Solution
Organic Solvent

(e.g., DMSO)
-80°C 6 months

Aliquot to avoid

freeze-thaw

cycles.[2]

Organic Solvent

(e.g., DMSO)
-20°C 1 month

Aliquot to avoid

freeze-thaw

cycles.[2]

Aqueous Buffer
Room

Temperature
< 24 hours

Prepare fresh for

each experiment.

[5]

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMSO

Weigh the desired amount of solid 5,10-Dideazafolic acid in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

10 mM).

To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath for a short

period. Gentle warming can also be applied.
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Once fully dissolved, aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol for Preparation of an Aqueous Working
Solution

Thaw a single-use aliquot of the DMSO stock solution at room temperature.

Dilute the stock solution to the final desired concentration using the appropriate pre-warmed

(if necessary) aqueous buffer.

Mix the solution thoroughly by gentle inversion or vortexing.

Use the freshly prepared aqueous solution immediately for your experiment. Do not store the

diluted aqueous solution.

Visualizations

Solution Preparation Experimental Use
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Click to download full resolution via product page

Caption: Recommended workflow for the preparation and use of 5,10-Dideazafolic acid
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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